Oleic Acid-13C
Oleic Acid-13C
Brand Name:
Vulcanchem
CAS No.:
82005-44-5
VCID:
VC0013812
InChI:
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i18+1
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)O
Molecular Formula:
C18H34O2
Molecular Weight:
283.5 g/mol
Oleic Acid-13C
CAS No.: 82005-44-5
Reference Standards
VCID: VC0013812
Molecular Formula: C18H34O2
Molecular Weight: 283.5 g/mol
| CAS No. | 82005-44-5 |
|---|---|
| Product Name | Oleic Acid-13C |
| Molecular Formula | C18H34O2 |
| Molecular Weight | 283.5 g/mol |
| IUPAC Name | (Z)-(113C)octadec-9-enoic acid |
| Standard InChI | InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i18+1 |
| Standard InChIKey | ZQPPMHVWECSIRJ-OLLJCFGNSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCC[13C](=O)O |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)O |
| Synonyms | (Z)-9-Octadecenoic Acid-13C; 9Δ-cis-Octadecenoic Acid-13C; |
| PubChem Compound | 13011406 |
| Last Modified | Nov 11 2021 |
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